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Compound of Interest

Compound Name: SHLP-6

Cat. No.: B15598394

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling Small Humanin-Like
Peptide 6 (SHLP-6). The following procedural guidance is designed to ensure the safe and
effective use of this peptide in a laboratory setting.

SHLP-6 is a mitochondrial-derived peptide that has been shown to increase apoptosis, with
potential applications in cancer research and studies on aging.[1][2] As with any bioactive
peptide, proper handling is crucial to ensure personnel safety and maintain the integrity of the
compound.

Physical and Chemical Properties

A summary of the key physical and chemical properties of SHLP-6 is provided in the table
below for easy reference.
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Property

Value

Source

Full Name

Small Humanin-Like Peptide 6

[1]

Amino Acid Sequence

H-Met-Leu-Asp-GIn-Asp-lle-
Pro-Met-Val-GIn-Pro-Leu-Leu-
Lys-Val-Arg-Leu-Phe-Asn-Asp-
OH

[1]

Molecular Weight 2385.87 g/mol [3]
Purity Typically 295% (by HPLC) [11[3]
Appearance Lyophilized white powder [1]
Insoluble in water. Soluble in a
N small amount of DMSO or 60%
Solubility [3]

acetonitrile in water with 0.1%
TFA.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling SHLP-6 to minimize exposure and ensure

personal safety.
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PPE Category Specific Requirements Rationale
) o Prevents skin contact with the
Hand Protection Nitrile or latex gloves. )
peptide.
i Safety glasses with side Protects eyes from splashes or
Eye Protection _
shields or safety goggles. aerosols.

Prevents contamination of

Body Protection Laboratory coat. ]
personal clothing.

Not generally required for
small quantities of lyophilized
) ) powder. Use a certified Minimizes inhalation of the
Respiratory Protection ) ] ) )
respirator (e.g., N95) if there is  peptide.
a risk of aerosolization or when

handling larger quantities.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for the reconstitution and handling of lyophilized
SHLP-6.

Experimental Workflow for SHLP-6 Reconstitution and Use
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1. Preparation
- Don PPE
- Prepare sterile workspace

roceed to

2. Reconstitution
- Bring SHLP-6 vial to room temperature
- Add recommended solvent (e.g., DMSO)

roceed to

3. Solubilization
- Gently vortex or pipette to mix
- Ensure complete dissolution

roceed to

4. Aliquoting & Storage
- Aliquot into smaller volumes
- Store at -20°C or -80°C

or use

5. Experimental Use
- Thaw aliquot on ice
- Dilute to final concentration in assay buffer

Post-experiment

6. Disposal

- Decontaminate all materials
- Dispose of waste according to institutional guidelines

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and preparation of SHLP-6 for
experimental use.

Detailed Methodology:

o Preparation: Before handling the lyophilized peptide, ensure you are wearing the appropriate
PPE as outlined in the table above. Prepare a clean and sterile workspace, such as a
laminar flow hood, to prevent contamination.

» Reconstitution: Allow the vial of lyophilized SHLP-6 to equilibrate to room temperature before
opening to prevent condensation.[3] Following the manufacturer's instructions, add the
appropriate solvent. For SHLP-6, which is insoluble in water, a small amount of dimethyl
sulfoxide (DMSO) or a solution of 60% acetonitrile in water with 0.1% trifluoroacetic acid
(TFA) is recommended for initial solubilization.[3]

e Solubilization: To ensure the peptide is fully dissolved, gently vortex the vial or aspirate and
dispense the solution with a pipette. Visually inspect the solution to confirm that no solid
material remains.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
peptide, it is recommended to aliquot the stock solution into smaller, single-use volumes.[3]
Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]

o Experimental Use: When ready for use, thaw an aliquot on ice. The stock solution can then
be diluted to the final desired concentration using the appropriate sterile aqueous buffer for
your specific experiment.

Disposal Plan

Proper disposal of SHLP-6 and any contaminated materials is essential to prevent
environmental contamination and potential biological effects.

Logical Flow for SHLP-6 Waste Disposal
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Waste ldentification

Unused SHLP-6 (solution or powder) [ Contaminated Consumables (e.qg., pipette tips, tubes)
\Det&@minaﬁon & SM

Decontaminate with 10% bleach solution or equivalent

'

Place in designated chemical waste container

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: A logical diagram illustrating the proper waste stream for SHLP-6 and associated

materials.

Disposal Protocol:

» Decontamination: All solutions containing SHLP-6 and any materials that have come into
contact with the peptide (e.g., pipette tips, tubes, gloves) should be decontaminated. A
common and effective method is to immerse them in a 10% bleach solution for at least 30

minutes.

Segregation: After decontamination, collect all waste into a designated and clearly labeled
hazardous waste container. Do not mix with general laboratory waste.

Final Disposal: The final disposal of the hazardous waste container must be handled through
your institution's Environmental Health and Safety (EHS) office or equivalent department.
Follow all local, state, and federal regulations for chemical waste disposal.
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By adhering to these safety and handling protocols, researchers can minimize risks and ensure
the integrity of their experiments involving SHLP-6. Always consult your institution's specific
safety guidelines and the manufacturer's safety data sheet (SDS) for the most comprehensive
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-shlp-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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